N~6~-(4-fluorophenyl)-1-methyl-N~4~-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N-(4-fluorophenyl)-1-methyl-4-N-(2-methylphenyl)pyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C19H17FN6/c1-12-5-3-4-6-16(12)23-17-15-11-21-26(2)18(15)25-19(24-17)22-14-9-7-13(20)8-10-14/h3-11H,1-2H3,(H2,22,23,24,25)
• InChI Key: DYUSBXYJPVIYDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C3C=NN(C3=NC(=N2)NC4=CC=C(C=C4)F)C
• Molecular Formula: C19H17FN6
• Molecular Weight: 348.4 g/mol

Description

N~6~-(4-fluorophenyl)-1-methyl-N~4~-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C19H17FN6 and its molecular weight is 348.385. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research conducted by El‐Wahab et al. (2015) synthesized heterocyclic compounds, including derivatives of pyrazolo[3,4-d]pyrimidine, and evaluated their antimicrobial activity when incorporated into polyurethane varnish and printing ink paste. These compounds demonstrated significant antimicrobial effects against various microbial strains, suggesting potential for surface coating applications to inhibit microbial growth El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015.

Photophysical and Crystallographic Properties

A study by Tigreros et al. (2021) synthesized new intramolecular charge transfer fluorophores containing triphenylamine and pyrazolo[1,5-a]pyrimidine moieties. These compounds were analyzed for their photophysical properties and crystal structures, revealing their potential as materials in optoelectronic applications due to their enhanced absorption coefficients and quantum yields Tigreros, Macías, & Portilla, 2021.

Biological Activity

Gorle et al. (2016) focused on the synthesis and larvicidal activity of pyrimidine derivatives, demonstrating significant activity against larvae at various exposure times. These findings indicate potential applications in controlling pest populations through chemical interventions Gorle, Maddila, Chokkakula, Lavanya, Singh, & Jonnalagadda, 2016.

Medicinal Chemistry

Thangarasu et al. (2019) explored the synthesis of pyrazole derivatives, assessing their antioxidant, anti-breast cancer, and anti-inflammatory properties. This study underscores the versatility of pyrazolo[3,4-d]pyrimidine derivatives in drug development, highlighting their potential efficacy in treating various diseases Thangarasu, Manikandan, & Thamaraiselvi, 2019.